Cas no 1550720-51-8 (4-fluoro-4-(thiophen-2-yl)piperidine)

• Product Name: 4-fluoro-4-(thiophen-2-yl)piperidine
• CAS No: 1550720-51-8
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• CID: 5578523
• Update Time: 2025-10-29

4-fluoro-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-fluoro-4-(2-thienyl)-
• 4-fluoro-4-(thiophen-2-yl)piperidine

• Inchi： 1S/C9H12FNS/c10-9(3-5-11-6-4-9)8-2-1-7-12-8/h1-2,7,11H,3-6H2
• InChI Key： JTBQOVNCXMUALP-UHFFFAOYSA-N
• SMILES： N1CCC(F)(C2SC=CC=2)CC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 259.1±40.0 °C(Predicted)
• pka: 8.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-fluoro-4-(thiophen-2-yl)piperidine

4-Fluoro-4-(Thiophen-2-Yl)Piperidine: A Comprehensive Overview

4-Fluoro-4-(Thiophen-2-Yl)Piperidine (CAS No. 1550720-51-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure featuring a piperidine ring substituted with a fluoro group and a thiophene moiety, exhibits intriguing properties that make it a valuable subject for research and development.

The piperidine core of this compound is a six-membered saturated ring with one nitrogen atom, which contributes to its structural stability and potential for various chemical reactions. The fluoro substituent introduces electron-withdrawing effects, enhancing the compound's reactivity and potentially influencing its pharmacokinetic properties. Meanwhile, the thiophene group, a five-membered aromatic heterocycle containing sulfur, adds electronic versatility and aromaticity to the molecule. This combination of functional groups makes 4-fluoro-4-(thiophen-2-yl)piperidine a versatile building block for synthesizing more complex structures.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The thiophene moiety is known to enhance drug-like properties such as solubility and bioavailability. In the case of 4-fluoro-4-(thiophen-2-yl)piperidine, researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, investigations into its ability to modulate key enzymes or receptors involved in these conditions have shown promising results.

One of the most compelling aspects of 4-fluoro-4-(thiophen-2-Yl)Piperidine is its role in modern synthetic chemistry. The compound serves as an excellent precursor for constructing more intricate molecules due to its reactivity and structural flexibility. For example, it can undergo nucleophilic substitution reactions at the piperidine nitrogen or participate in coupling reactions involving the thiophene ring. These reactions are pivotal in the synthesis of advanced materials and pharmaceutical agents.

Moreover, the electronic properties of 4-fluoro-4-(thiophen-2-Yl)Piperidine make it an interesting candidate for applications in optoelectronics and materials science. The conjugation between the piperidine ring and the thiophene group can influence the compound's optical and electronic characteristics, potentially rendering it useful in organic light-emitting diodes (OLEDs) or solar cells.

In terms of synthesis, several methods have been developed to prepare 4-fluoro-4-(thiophen-2-Yl)Piperidine, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These methods not only demonstrate the versatility of the molecule but also highlight its accessibility for large-scale production if required.

Another area where 4-fluoro-4-(thiophen-2-Yl)Piperidine has shown promise is in medicinal chemistry. Its ability to act as a template for generating bioactive compounds has led researchers to explore its potential as an inhibitor or activator of various biological targets. For example, studies have investigated its role in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs.

The combination of fluorine, thiophene, and piperidine functionalities in this compound creates a unique chemical entity with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, 4-fluoro-4-(thiophen-2-Yl)Piperidine stands out as a valuable compound with significant scientific and commercial potential.